Cas no 57006-71-0 (Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester)
57006-71-0 structure
Product Name:Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester
CAS No:57006-71-0
MF:C16H13ClO4
MW:304.725023984909
CID:346948
PubChem ID:13190808
Update Time:2025-04-19
Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester
- (2-acetyl-4-chlorophenyl) 2-methoxybenzoate
- 57006-71-0
- 2-Acetyl-4-chlorophenyl 2-methoxybenzoate
- DTXSID10526009
-
- Inchi: 1S/C16H13ClO4/c1-10(18)13-9-11(17)7-8-15(13)21-16(19)12-5-3-4-6-14(12)20-2/h3-9H,1-2H3
- InChI Key: RAIDAGWMEVJDQA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(C)=O)C=1)OC(C1C=CC=CC=1OC)=O
Computed Properties
- Exact Mass: 304.05029
- Monoisotopic Mass: 304.0502366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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